Cas no 1261889-93-3 ([1,1'-Biphenyl]-3-carboxylic acid, 3'-fluoro-5-hydroxy-4'-methyl-)

• Product Name: [1,1'-Biphenyl]-3-carboxylic acid, 3'-fluoro-5-hydroxy-4'-methyl-
• CAS No: 1261889-93-3
• MF: C₁₄H₁₁FO₃
• MW: 246.233747720718
• MDL: MFCD18319627
• CID: 2761514
• Update Time: 2025-05-21

[1,1'-Biphenyl]-3-carboxylic acid, 3'-fluoro-5-hydroxy-4'-methyl- Chemical and Physical Properties

Names and Identifiers

• [1,1'-Biphenyl]-3-carboxylic acid, 3'-fluoro-5-hydroxy-4'-methyl-

• MDL： MFCD18319627
• Inchi： 1S/C14H11FO3/c1-8-2-3-9(7-13(8)15)10-4-11(14(17)18)6-12(16)5-10/h2-7,16H,1H3,(H,17,18)
• InChI Key： FKPCBJZXZJSQHN-UHFFFAOYSA-N
• SMILES： C1(C2=CC=C(C)C(F)=C2)=CC(O)=CC(C(O)=O)=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Biphenyls and derivatives

Additional information on [1,1'-Biphenyl]-3-carboxylic acid, 3'-fluoro-5-hydroxy-4'-methyl-

Research Brief on [1,1'-Biphenyl]-3-carboxylic acid, 3'-fluoro-5-hydroxy-4'-methyl- (CAS: 1261889-93-3)

This research brief provides an in-depth analysis of the latest advancements and studies related to the compound [1,1'-Biphenyl]-3-carboxylic acid, 3'-fluoro-5-hydroxy-4'-methyl- (CAS: 1261889-93-3). This compound has garnered significant attention in the field of chemical biology and pharmaceutical research due to its potential applications in drug discovery and development. The brief synthesizes recent findings, methodologies, and implications for future research.

The compound, with its unique biphenyl structure and functional groups, has been investigated for its role as a key intermediate in the synthesis of bioactive molecules. Recent studies highlight its utility in the development of novel therapeutic agents, particularly in targeting specific enzymatic pathways and receptors. The presence of the fluoro and hydroxy groups enhances its binding affinity and metabolic stability, making it a promising candidate for further exploration.

One of the primary research objectives has been to elucidate the compound's mechanism of action and its interactions with biological targets. Advanced techniques such as X-ray crystallography and NMR spectroscopy have been employed to characterize its structural properties. Additionally, in vitro and in vivo studies have demonstrated its efficacy in modulating specific biochemical pathways, suggesting potential therapeutic applications in diseases such as cancer and inflammatory disorders.

Recent publications have also explored the synthetic routes for [1,1'-Biphenyl]-3-carboxylic acid, 3'-fluoro-5-hydroxy-4'-methyl-, with a focus on optimizing yield and purity. Green chemistry approaches, including catalytic methods and solvent-free reactions, have been investigated to enhance the sustainability of its production. These advancements are critical for scaling up synthesis while minimizing environmental impact.

In conclusion, the compound [1,1'-Biphenyl]-3-carboxylic acid, 3'-fluoro-5-hydroxy-4'-methyl- (CAS: 1261889-93-3) represents a versatile and valuable scaffold in medicinal chemistry. Ongoing research continues to uncover its potential, paving the way for innovative therapeutic solutions. Future studies should focus on further elucidating its pharmacological profile and exploring its applications in clinical settings.